3-[1,1-Difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid

• IUPAC Name: 3-[1,1-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid
• InChI: InChI=1S/C14H17F2NO4/c1-13(2,3)21-12(20)17-8-14(15,16)10-6-4-5-9(7-10)11(18)19/h4-7H,8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key: AUJXNPPNVASMLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C1=CC=CC(=C1)C(=O)O)(F)F
• Molecular Formula: C14H17F2NO4
• Molecular Weight: 301.29 g/mol
• CAS No.: 2503202-57-9

Description

3-[1,1-Difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid is a useful research compound. Its molecular formula is C14H17F2NO4 and its molecular weight is 301.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Complexation

This compound is involved in the synthesis of complex organic structures. For example, the condensation of similar compounds with 2-aminobenzoic acid has been shown to produce new O,N,O-tridentate ligands capable of forming metal complexes (Kudyakova et al., 2009). Such ligands are useful in the synthesis of nickel(ii) and copper(ii) complexes, indicating potential applications in material science and catalysis.

Fluorination Reactions in Organic Chemistry

The compound is related to fluorinated organic molecules which are significant in chemical reactions. For example, the fluorination of 1,3-dicarbonyl compounds using aqueous hydrofluoric acid is an important reaction in organic synthesis (Kitamura et al., 2011). Such reactions are crucial for introducing fluorine atoms into organic molecules, which can significantly alter their chemical properties.

Applications in Bioorganic and Medicinal Chemistry

Related compounds are utilized in the synthesis of bioactive molecules. For instance, the synthesis of carbon-11-labeled casein kinase 1 (CK1) inhibitors for imaging in Alzheimer's disease (Gao et al., 2018) demonstrates the relevance of such fluorinated compounds in developing diagnostic tools in neurology.

Development of Novel Fluorescence Probes

Compounds structurally similar to 3-[1,1-Difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid are used in developing fluorescence probes. A study developed novel fluorescence probes for detecting reactive oxygen species (Setsukinai et al., 2003). These compounds were effective in differentiating highly reactive oxygen species from other reactive species, highlighting their potential in biological and chemical research.

Corrosion Inhibition Studies

Fluorinated benzoic acid derivatives have been investigated for their properties as corrosion inhibitors (Arrousse et al., 2021). These studies are crucial for developing new materials that can resist corrosion in acidic environments, thereby extending the life and safety of metal structures.